Cas no 104486-05-7 (Benzeneacetic acid,4-chloro-a-(1-methylethyl)-, methyl ester,labeled with carbon-14 (9CI))

• Product Name: Benzeneacetic acid,4-chloro-a-(1-methylethyl)-, methyl ester,labeled with carbon-14 (9CI)
• CAS No: 104486-05-7
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 199140
• PubChem ID: 128588
• Update Time: 2025-04-19

Benzeneacetic acid,4-chloro-a-(1-methylethyl)-, methyl ester,labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-chloro-a-(1-methylethyl)-, methyl ester,labeled with carbon-14 (9CI)
• MCPMB
• methyl 2-(4-chlorophenyl)-3-methylbutanoate
• (S)-2-(4-CHLORO-PHENYL)-3-METHYL-BUTYRIC ACID METHYL ESTER
• AC1L2U26
• KB-255095
• Methyl 2-(4-chlorophenyl)-3-methylbutyrate
• SureCN2423106
• 86618-06-6
• SB35106
• 127641-48-9
• YLOVJTBYAMJJPN-UHFFFAOYSA-N
• SCHEMBL2423106
• AKOS008901969
• SB39167
• 197018-23-8
• EN300-6746883
• AS-43737
• Benzeneacetic acid, 4-chloro-a-(1-Methylethyl)-, Methyl ester, (R)-
• MFCD12913650
• 2-(4-Chloro-phenyl)-3-methyl-butyric acid methyl ester
• 104486-05-7
• methyl2-(4-chlorophenyl)-3-methylbutanoate
• CS-0257647
• SB32617
• DTXSID00908996
• Benzeneacetic acid, 4-chloro-a-(1-Methylethyl)-, Methyl ester

• Inchi： 1S/C12H15ClO2/c1-8(2)11(12(14)15-3)9-4-6-10(13)7-5-9/h4-8,11H,1-3H3
• InChI Key： YLOVJTBYAMJJPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)OC)C(C)C

Computed Properties

• Exact Mass: 226.07615
• Monoisotopic Mass: 226.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.106
• Boiling Point: 280.9°Cat760mmHg
• Flash Point: 127.9°C
• Refractive Index: 1.507
• PSA: 26.3
• LogP: 3.25260